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Compound of Interest |

Compound Name: 2-(3-Cyclohexenyl)ethanol
CAS No.: 18240-10-3
Cat. No.: B092555

Get Quote

This guide provides essential safety and logistical information for the handling of 2-(3-
Cyclohexenyl)ethanol (CAS No. 18240-10-3). As a trusted partner in your research, we aim to
deliver value beyond the product by equipping you with the knowledge to maintain the highest
standards of laboratory safety. The following protocols are designed to be a self-validating
system, grounded in established chemical safety principles.

Disclaimer:A comprehensive Safety Data Sheet (SDS) with full GHS hazard classifications for
2-(3-Cyclohexenyl)ethanol is not consistently available from major chemical suppliers.
Therefore, the following guidance is synthesized from its known physical properties and the
hazard profiles of structurally analogous chemicals. Always consult your institution's
Environmental Health & Safety (EHS) department and perform a risk assessment before
beginning work.

Hazard Assessment: The "Why" Behind the Protocol

Understanding the specific risks associated with a chemical is the foundation of safe handling.
Our assessment of 2-(3-Cyclohexenyl)ethanol, based on available data, identifies the primary
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hazards that dictate our personal protective equipment (PPE) recommendations.

e Combustibility: This compound has a flash point of 81.6°C (178.9°F). According to the
Globally Harmonized System (GHS) and OSHA, this classifies it as a Category 4 Flammable
Ligquid, more commonly referred to as a combustible liquid. While it does not ignite as readily
as more volatile solvents, its vapors can form flammable mixtures with air, especially upon
heating, and it poses a significant fire risk if handled near ignition sources.[1]

o Skin and Eye Irritation: Structurally similar compounds, including other unsaturated alcohols
and cyclohexene derivatives, are known to be irritants. An SDS for a related compound, 2-(2-
Heptadec-8-enyl-2-imidazolin-1-yl)ethanol, indicates it can cause severe skin burns and eye
damage. It is therefore prudent to handle 2-(3-Cyclohexenyl)ethanol as a potential skin and
eye irritant. Direct contact may lead to redness, dryness, or more severe chemical burns.[2]

 Inhalation and Ingestion: Many organic solvents can cause adverse health effects if inhaled
or ingested. Acute inhalation may lead to respiratory tract irritation, dizziness, or nausea.[3]
While specific toxicity data is lacking, minimizing vapor inhalation and preventing ingestion
are critical precautions.

Core PPE Requirements: Your First Line of Defense

Based on the hazard assessment, a baseline of PPE is mandatory for all work involving 2-(3-
Cyclohexenyl)ethanol.

Eye and Face Protection

Vapors and accidental splashes pose a significant risk to the eyes.

o Minimum Requirement: ANSI Z87.1-rated chemical splash goggles must be worn at all
times. Standard safety glasses do not provide an adequate seal against chemical vapors
and splashes.[1][4]

o Enhanced Protection: When transferring volumes greater than 1 liter or when there is a
heightened risk of splashing, a full-face shield must be worn in addition to chemical splash

goggles.[2][4]

Skin and Body Protection
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Preventing dermal exposure is crucial.

e Gloves: Chemical-resistant gloves are required. Nitrile gloves (minimum 4-mil thickness) are
generally suitable for incidental contact.[2] For prolonged handling or immersion, consult a
glove manufacturer's compatibility chart. Always inspect gloves for tears or holes before use
and practice proper removal techniques to avoid contaminating your skin.

o Lab Coat: A flame-resistant or 100% cotton lab coat is mandatory to protect against splashes
and provide a barrier in case of a fire.[5] Synthetic blends can melt and adhere to the skin,
worsening burns. Ensure the lab coat is fully buttoned with sleeves rolled down.

o Apparel: Wear long pants and closed-toe shoes to ensure no skin is exposed.[2]

Respiratory Protection

Respiratory protection is not typically required when handling small quantities in a well-
ventilated area.

» When to Use: A NIOSH-approved respirator with an organic vapor cartridge may be
necessary if you are working with large volumes, heating the chemical, generating aerosols,
or working in an area with inadequate ventilation.[6] Your institution's EHS department must
be consulted for respirator selection, fit-testing, and training.

Operational Protocols: From Benchtop to Disposal
PPE Selection Guide

The required level of PPE is dictated by the specifics of the procedure. Use the following table
as a guide for your risk assessment.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.fishersci.com/store/msds?partNumber=BP8202500&productDescription=96%25+ETHANOL+SOLUTION&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Eye/Face . Respiratory
Task/Scale ] Gloves Body Protection ]
Protection Protection
Small-Scale ) o
Chemical Splash o Cotton/FR Lab Not required in
(<100 mL) Nitrile Gloves
Goggles Coat fume hood
Benchtop Work
Assess
Large-Scale (>1 Goggles & Face o Cotton/FR Lab -
] Nitrile Gloves ventilation;
L) Transfers Shield Coat
consult EHS
Heating or ]
) Goggles & Face o Cotton/FR Lab Required;
Generating } Nitrile Gloves
Shield Coat consult EHS
Aerosols
Heavy-duty ]
) Goggles & Face o Cotton/FR Lab Required;
Spill Cleanup } Nitrile or Butyl
Shield Coat, Apron consult EHS

Gloves

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting appropriate PPE.
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PPE Selection Workflow for 2-(3-Cyclohexenyl)ethanol

Risk Assessment
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- Splash Potential?

Assess Eye Hazard |Assess Skin Hazard \\Assess Inhalation Hazard

PIPE Selection

Skin Protection: Respiratory Protection:

- Nitrile Gloves - Fume Hood Sufficient?

- Cotton/FR Lab Coat - Consult EHS if heating,
- Closed-toe Shoes large volume, or poor ventilation

Eye Protection:
- Goggles (Minimum)
- Add Face Shield for Splash Risk

Proceed with Work

Click to download full resolution via product page

Caption: PPE selection process based on task-specific risk assessment.
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Step-by-Step Handling and Storage

Ventilation: Always handle 2-(3-Cyclohexenyl)ethanol in a certified chemical fume hood to
minimize inhalation exposure.[2][5]

Ignition Sources: Before handling, clear the area of all potential ignition sources, including
hot plates, open flames, and non-intrinsically safe electrical equipment.[4][6]

Grounding: For transfers between metal containers exceeding 5 gallons, use bonding and
grounding straps to prevent the buildup of static electricity, which can ignite flammable
vapors.[4]

Storage: Store in a tightly sealed, properly labeled container in a designated flammable
storage cabinet.[5] The cabinet should be located away from heat sources and exit paths.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if
gloves were worn.

Emergency and Disposal Plans
Emergency Procedures

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes at
an emergency eyewash station, holding the eyelids open. Seek immediate medical attention.

[2]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for 15 minutes.[4] If irritation persists, seek medical attention.

Spill: For small spills (<200 mL) inside a fume hood, use a chemical spill kit with absorbent
pads. For larger spills, or any spill outside of a fume hood, evacuate the area, alert others,
and contact your institution's emergency response team.[4]

Disposal Plan

Chemical Waste: Unused 2-(3-Cyclohexenyl)ethanol must be disposed of as hazardous
waste. Collect it in a clearly labeled, compatible waste container. Do not pour it down the
drain.
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o Contaminated PPE: All disposables, including gloves, absorbent pads, and contaminated
wipes, must be collected in a sealed bag or container, labeled as hazardous waste, and
disposed of according to institutional protocols.[5][7] Non-disposable items like lab coats
must be professionally laundered if contaminated.

References

« International Enviroguard. (2021). Flammable and Combustible Liquids Safety Measures and
PPE. [Link]

e Yale Environmental Health & Safety. (2021). Standard Operating Procedure: Flammable
Liquids. [Link]

o Storemasta. (2023). Personal Protective Equipment (PPE) For Flammable Liquids. [Link]
e LookChem. Cas 18240-10-3, 2-(3-cyclohexenyl)ethanol. [Link]
 University of lllinois Division of Research Safety. (2024). Flammable Liquids. [Link]

o Weeklysafety.com. (n.d.). Safe Practices: Handling Flammable Liquids in the Workplace.
[Link]

e PubChem. 2-(2-Ethylhexyloxy)ethanol. [Link]

e PubChem. 3-Cyclohexene-1-ethanol. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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